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Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This document provides a comprehensive protocol for the intracerebroventricular (ICV)

injection of norepinephrine (NE) in mice. This technique allows for the direct administration of

NE into the central nervous system, bypassing the blood-brain barrier, and is a valuable tool for

investigating the role of central noradrenergic systems in various physiological and behavioral

processes.

1. Introduction

Norepinephrine, a catecholamine neurotransmitter and hormone, plays a critical role in

regulating a wide range of functions in the brain, including arousal, attention, mood, and

learning and memory.[1] Dysregulation of the central noradrenergic system has been

implicated in several neurological and psychiatric disorders. Intracerebroventricular injection is

a standard method used to study the central effects of substances like norepinephrine.
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Material/Reagent Supplier (Example) Catalog Number (Example)

Norepinephrine bitartrate salt Sigma-Aldrich N5785

Sterile 0.9% Saline Thermo Fisher Scientific SH3025601

Ketamine Zoetis Ketaset

Xylazine Akorn Animal Health Anased

Isoflurane Piramal Critical Care Piramal

Buprenorphine Reckitt Benckiser Buprenex

Betadine solution Purdue Pharma Betadine

70% Ethanol Decon Labs 2701

Sterile Cotton Swabs Puritan Medical Products 25-806 1PC

Artificial Tears Ointment Akorn Animal Health Puralube

Hamilton Syringe (10 µL) Hamilton Company 701N

30-gauge needle Becton, Dickinson and Co. 305106

Stereotaxic Apparatus Stoelting Co. 51700

Anesthetic Delivery System VetEquip 901807

Heating Pad Braintree Scientific HTP-1500

Electric Drill with Burr Bit Foredom Electric Co. K.1070

Sutures or Wound Clips Fine Science Tools 12051-01

3. Experimental Protocols

3.1. Preparation of Norepinephrine Solution

Freshly prepare norepinephrine solutions on the day of the experiment.

Dissolve norepinephrine bitartrate salt in sterile 0.9% saline to the desired concentration. It is

recommended to protect the solution from light as norepinephrine can be oxidized.[2]
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Filter-sterilize the solution using a 0.22 µm syringe filter.

Store the prepared solution on ice and protected from light until use.

3.2. Animal Preparation and Anesthesia

Adult male C57BL/6 mice (8-12 weeks old) are commonly used.

House the mice in a temperature- and humidity-controlled environment with a 12-hour

light/dark cycle and provide ad libitum access to food and water.

Acclimatize the mice to the housing facility for at least one week before the experiment.

Anesthetize the mouse using an intraperitoneal (IP) injection of a ketamine/xylazine cocktail

(e.g., 100 mg/kg ketamine and 10 mg/kg xylazine) or using isoflurane gas (2-3% for

induction, 1-1.5% for maintenance).[3]

Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex (toe pinch).

Apply artificial tears ointment to the eyes to prevent corneal drying.[3]

Shave the fur from the scalp and disinfect the area with Betadine followed by 70% ethanol.

[4]

3.3. Stereotaxic Surgery and Intracerebroventricular Injection

Place the anesthetized mouse in a stereotaxic apparatus. Ensure the head is level by

aligning the bregma and lambda in the same horizontal plane.[1]

Make a midline incision on the scalp to expose the skull.

Identify the bregma, the junction of the sagittal and coronal sutures.

Using a Hamilton syringe loaded with the norepinephrine solution, target the lateral ventricle.

The following coordinates relative to bregma are commonly used for adult mice:

Anteroposterior (AP): -0.5 mm
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Mediolateral (ML): ±1.0 mm (for unilateral injection)

Dorsoventral (DV): -2.3 to -2.5 mm from the skull surface[1][5]

Slowly drill a small burr hole through the skull at the target coordinates, being careful not to

damage the underlying dura mater.

Lower the injection needle to the target DV coordinate.

Infuse the desired volume of norepinephrine solution (typically 1-2 µL) at a slow rate (e.g.,

0.5 µL/min) to allow for diffusion and prevent a rapid increase in intracranial pressure.[5]

Leave the needle in place for an additional 2-5 minutes to prevent backflow of the injectate

upon withdrawal.[5]

Slowly retract the needle.

Suture the scalp incision or close it with wound clips.

3.4. Post-operative Care and Recovery

Administer a post-operative analgesic such as buprenorphine (0.05-0.1 mg/kg,

subcutaneous) to manage pain.[6]

Place the mouse in a clean cage on a heating pad to maintain body temperature until it has

fully recovered from anesthesia.[3]

Monitor the animal closely for any signs of distress, infection, or neurological deficits.

Provide easy access to food and water.

Allow for a recovery period of at least 48-72 hours before behavioral testing.

4. Data Presentation: Effects of ICV Norepinephrine in Mice

The following tables summarize the reported quantitative effects of intracerebroventricularly

administered norepinephrine on various behavioral and physiological parameters in mice.

Doses are typically reported in micrograms (µg) or nanomoles (nmol) per mouse.
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Table 1: Dose-Dependent Effects of ICV Norepinephrine on Locomotor Activity

Dose (µ g/mouse )
Change in
Locomotor Activity

Observation Period Reference

0.1 Increased Not specified [7]

1 Decreased Not specified [7]

10 Decreased Not specified [7]

Table 2: Effects of ICV Norepinephrine on Feeding Behavior

Dose
Effect on Feeding
Behavior

Species Reference

Not Specified

Can either suppress

or facilitate feeding

depending on the time

of day (dark vs. light

cycle)

Rat [8]

20-160 nmol

Attenuated by lesions

of the paraventricular

nucleus of the

hypothalamus

Rat [9]

Table 3: General Behavioral and Physiological Effects of Central Norepinephrine
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Parameter
Effect of Increased
Norepinephrine

Notes Reference

Arousal & Alertness Increased

A primary function of

the noradrenergic

system.

[1]

Attention & Focus Enhanced [1]

Anxiety Increased

Higher levels can lead

to restlessness and

anxiety.

[1]

Memory
Enhanced formation

and retrieval
[1]

Heart Rate & Blood

Pressure
Increased

Systemic effects are

more pronounced with

peripheral

administration.

[1]

5. Visualization of a Simplified Norepinephrine Signaling Pathway

The following diagram illustrates a simplified signaling pathway for norepinephrine in a

postsynaptic neuron. Norepinephrine can bind to different types of adrenergic receptors (alpha

and beta), which are G-protein coupled receptors, leading to various downstream cellular

effects.

Presynaptic Neuron Synaptic Cleft

Postsynaptic Neuron

Tyrosine L-DOPA Dopamine Norepinephrine (NE)
in Vesicle Norepinephrine (NE)

Exocytosis
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Binds

β-Adrenergic
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Binds

Gq Protein

Gs Protein

Phospholipase C

Adenylyl Cyclase

IP3 & DAG
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↑ Intracellular Ca2+

Protein Kinase A

Cellular Response
(e.g., neuronal excitation)

Cellular Response
(e.g., gene transcription)
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Click to download full resolution via product page

Caption: Simplified Norepinephrine Signaling Pathway.

6. Experimental Workflow Diagram

The following diagram outlines the key steps in the experimental workflow for

intracerebroventricular injection of norepinephrine in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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